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Compound of Interest

Compound Name: Custirsen sodium

Cat. No.: B15598084

For researchers and drug development professionals, the lifecycle of an investigational drug
extends beyond its experimental use. The proper disposal of compounds like custirsen
sodium, an antisense oligonucleotide, is a critical final step to ensure laboratory safety,
environmental protection, and regulatory compliance. This guide provides essential procedural
information for the safe and effective disposal of custirsen sodium.

As an investigational drug, custirsen sodium should be managed as a hazardous waste
unless explicitly determined otherwise by a safety data sheet (SDS) or institutional
environmental health and safety (EHS) professionals.[1] Adherence to federal, state, and local
regulations is paramount throughout the disposal process.

Procedural Overview for Custirsen Sodium Disposal

The disposal of custirsen sodium, including pure compounds, solutions, and contaminated
labware (e.g., vials, pipette tips, gloves), requires a systematic approach. The following steps
outline the recommended procedure for its disposal in a laboratory or clinical research setting.

Step 1: Training and Personal Protective Equipment (PPE)

All personnel handling custirsen sodium waste must be current on chemical waste
management training.[2] Appropriate PPE, including but not limited to safety glasses, lab coats,
and gloves, should be worn at all times to minimize exposure risk.

Step 2: Waste Containment and Labeling
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Proper containment is the foundation of safe chemical waste disposal.

o Select a Compatible Container: Choose a container made of a material (e.g., glass or
plastic) that is compatible with the physical and chemical properties of custirsen sodium.[2]

e Secure Containment: For vials, syringes, or other original containers, it is often
recommended to dispose of them "as is" without emptying the contents.[2] All waste
materials should be placed in a designated, sealable, and clearly labeled hazardous waste
container.

e Accurate Labeling: The container must be labeled with a "HAZARDOUS WASTE" label.[2]
The label should include the full chemical name ("Custirsen Sodium"), the name of the
Principal Investigator (PI), the laboratory location (building and room number), and a contact
phone number.[2] Abbreviations should be avoided.[2]

Step 3: Waste Segregation and Storage
Proper segregation prevents accidental mixing of incompatible waste streams.

» Designated Storage: The labeled hazardous waste container must be stored in a designated
Satellite Accumulation Area (SAA).[2]

e Secondary Containment: The SAA can be a designated space in a locked cabinet or the
primary container can be placed within a larger, secondary containment tub with a lid.[2]

e Regular Inspection: The research team must inspect each container in the SAA weekly, and
these inspections must be documented.[2]

Step 4: Professional Disposal
The final disposal of custirsen sodium must be handled by qualified professionals.

o Contact EHS: To initiate the disposal process, contact your institution's Environmental Health
and Safety (EHS) department.[1][2]

e Scheduled Pickup: EHS will arrange for the collection of the hazardous waste by an
approved and licensed hazardous waste disposal vendor.[1]
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« Incineration: The common and recommended method for the destruction of investigational
drugs like custirsen sodium is incineration at a permitted hazardous waste facility.[1][3]

Step 5: Documentation and Record Keeping
Maintaining accurate records is a critical component of regulatory compliance.

 Certificate of Destruction: A certificate of destruction should be obtained from the disposal
vendor and kept on file.[1][3]

o Record Retention: All records related to the disposal of custirsen sodium should be
maintained for a minimum of three years, or as required by institutional and regulatory
guidelines.[1]

Key Procedural Information
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Step

Key Action

Rationale

1. Preparation

Ensure personnel are trained
in chemical waste

management.

Promotes safe handling and

awareness of hazards.[2]

2. Containment

Use compatible, sealed, and
clearly labeled hazardous

waste containers.

Prevents leaks, spills, and

misidentification of waste.[2]

3. Segregation

Store in a designated Satellite
Accumulation Area (SAA) with

secondary containment.

Avoids reactions with other
chemicals and provides an

extra layer of safety.[2]

4. Disposal

Arrange for pickup and
disposal through the

institutional EHS department.

Ensures handling by certified
professionals and transport to

a licensed facility.[1]

5. Destruction

Incineration is the preferred

method of destruction.

Provides complete and
irreversible destruction of the

compound.[3]

6. Documentation

Maintain detailed records,
including a certificate of

destruction.

Demonstrates regulatory
compliance and provides a

traceable history of the waste.

[1]

Disposal Workflow
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Caption: Workflow for the safe disposal of custirsen sodium waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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